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Compound of Interest

Compound Name: N-(1-Oxopentadecyl)glycine-d2

Cat. No.: B12374327 Get Quote

For researchers, scientists, and professionals in drug development, the proper disposal of

specialized chemical reagents like N-(1-Oxopentadecyl)glycine-d2 is a critical component of

laboratory safety and environmental responsibility. This guide provides essential, immediate

safety and logistical information, outlining operational and disposal plans to ensure the safe

handling and disposal of this deuterated compound. Adherence to these procedures is

paramount for maintaining a safe laboratory environment and complying with regulatory

standards.

Core Safety and Handling Protocols
Before proceeding with any disposal, it is crucial to handle N-(1-Oxopentadecyl)glycine-d2
with the appropriate safety measures. The following table summarizes key information derived

from safety data sheets of structurally similar compounds.
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Parameter Information Citation

Personal Protective Equipment

(PPE)

Wear appropriate protective

eyeglasses or chemical safety

goggles, chemical-resistant

gloves, and a lab coat or other

protective clothing to prevent

skin exposure.

[1][2]

Handling

Handle in accordance with

good industrial hygiene and

safety practices. Avoid contact

with skin, eyes, and clothing.

Prevent the formation of dust.

Avoid ingestion and inhalation.

[1][3]

Storage

Keep the container tightly

closed in a dry, cool, and well-

ventilated area. The compound

may be moisture-sensitive.

[1][3]

First Aid (Eyes)

Rinse immediately with plenty

of water, also under the

eyelids, for at least 15 minutes.

Seek medical attention.

[1]

First Aid (Skin)

Wash off immediately with

plenty of water for at least 15

minutes. If skin irritation

persists, consult a physician.

[2]

First Aid (Ingestion)

Clean mouth with water and

drink plenty of water afterward.

Seek medical attention if

symptoms occur.

[1]

First Aid (Inhalation)

Move to fresh air. If not

breathing, give artificial

respiration. Seek medical

attention if symptoms occur.

[2]
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Experimental Workflow for Disposal
The recommended procedure for the disposal of N-(1-Oxopentadecyl)glycine-d2 involves a

clear, step-by-step process that prioritizes safety and regulatory compliance. The following

diagram illustrates the decision-making workflow for proper disposal.
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Start: Disposal of
N-(1-Oxopentadecyl)glycine-d2

1. Don Appropriate PPE
(Goggles, Gloves, Lab Coat)

2. Assess Waste
- Unused Product

- Contaminated Materials

3. Package Waste Securely
- Tightly sealed, compatible container
- Clearly label as 'Hazardous Waste'

4. Contact Institutional
Environmental Health & Safety (EHS)

5. EHS Provides Specific
Disposal Instructions

6. Arrange for Pickup by a
Licensed Professional Waste

Disposal Service

7. Document Disposal
- Date

- Quantity
- Disposal Company

End: Disposal Complete

Click to download full resolution via product page

Caption: Disposal workflow for N-(1-Oxopentadecyl)glycine-d2.
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Detailed Disposal Procedures
Personal Protective Equipment (PPE): Before handling the waste, ensure you are wearing

the appropriate PPE, including safety goggles, chemical-resistant gloves, and a lab coat.

Waste Assessment and Segregation:

Unused Product: If disposing of the pure, unused compound, it should be treated as

chemical waste.

Contaminated Materials: Any materials, such as pipette tips, tubes, or absorbent pads that

have come into contact with N-(1-Oxopentadecyl)glycine-d2, should also be considered

hazardous waste.

Packaging and Labeling:

Carefully place the waste into a designated, leak-proof, and chemically compatible

container.

Ensure the container is tightly sealed.

Clearly label the container with the full chemical name, "N-(1-Oxopentadecyl)glycine-
d2," and appropriate hazard warnings.

Consult with Environmental Health & Safety (EHS):

Contact your institution's EHS department to inform them about the waste you need to

dispose of. They will provide specific guidance based on institutional protocols and local

regulations.

Professional Disposal:

It is strongly recommended to utilize a licensed professional waste disposal service for the

final disposal of N-(1-Oxopentadecyl)glycine-d2.[3] Do not dispose of this chemical

down the drain or in regular trash.[3]

Your EHS department will typically coordinate the pickup and disposal with a certified

waste management company.
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Documentation:

Maintain a detailed record of the disposal process, including the date, the amount of

waste, and the name of the disposal company. This is crucial for regulatory compliance

and laboratory safety audits.

By following these procedures, you can ensure the safe and compliant disposal of N-(1-
Oxopentadecyl)glycine-d2, protecting both yourself and the environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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